Cas no 2680661-33-8 (Benzyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: Benzyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 2680661-33-8
• MF: C₂₁H₂₅NO₃
• MW: 339.428106069565
• CID: 5620809
• PubChem ID: 165922884
• Update Time: 2025-10-24

Benzyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680661-33-8
• benzyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate
• EN300-28296890
• Benzyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate

• Inchi： 1S/C21H25NO3/c23-17-21(14-18-8-3-1-4-9-18)12-7-13-22(16-21)20(24)25-15-19-10-5-2-6-11-19/h1-6,8-11,23H,7,12-17H2
• InChI Key： OSMLNVLXIUSKST-UHFFFAOYSA-N
• SMILES： OCC1(CC2C=CC=CC=2)CN(C(=O)OCC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 339.18344366g/mol
• Monoisotopic Mass: 339.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate

Benzyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 2680661-33-8): A Comprehensive Overview

Benzyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate, identified by its CAS number 2680661-33-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including benzyl and hydroxymethyl substituents on a piperidine backbone, makes it a versatile scaffold for designing novel therapeutic agents.

The piperidine ring is a common motif in many biologically active compounds, known for its ability to enhance pharmacological properties such as solubility and bioavailability. In Benzyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate, the benzyl groups contribute to lipophilicity, while the hydroxymethyl group introduces potential sites for further chemical modifications. These features make it an attractive candidate for synthesizing derivatives with tailored biological activities.

Recent advancements in drug discovery have highlighted the importance of polyfunctionalized heterocycles in developing next-generation therapeutics. The structure of Benzyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate aligns well with this trend, offering a rich framework for exploring new pharmacophores. For instance, modifications at the hydroxymethyl and benzyl positions could lead to compounds with enhanced binding affinity to target enzymes or receptors.

In the realm of medicinal chemistry, the synthesis of such complex molecules often involves multi-step reactions that require precise control over reaction conditions. The introduction of protecting groups, such as the benzyl ester functionality in this compound, is crucial for facilitating selective transformations. This approach allows chemists to install other functional groups without interfering with sensitive sites on the molecule.

One of the most compelling aspects of Benzyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate is its potential as a building block for drug candidates targeting neurological disorders. Piperidine derivatives have shown promise in treating conditions such as depression, anxiety, and Parkinson's disease due to their ability to modulate neurotransmitter systems. The additional hydroxymethyl group in this compound opens up possibilities for designing molecules that can interact with specific enzymes or receptors involved in these pathways.

The benzyl groups in the molecule also contribute to its overall stability and solubility profile, which are critical factors in drug formulation. These properties ensure that the compound remains viable during storage and administration, enhancing its practicality as a pharmaceutical intermediate. Furthermore, the presence of multiple chiral centers provides opportunities for creating enantiomerically pure derivatives, which can exhibit improved efficacy and reduced side effects.

Recent studies have demonstrated the utility of piperidine-based scaffolds in developing antiviral and anticancer agents. The structural features of Benzyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate suggest that it could be modified to target viral proteases or kinases, offering a potential strategy for combating infectious diseases. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for central nervous system (CNS) drug development.

The synthesis of Benzyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate involves a series of well-established organic reactions, including condensation, reduction, and esterification. These steps highlight the compound's synthetic accessibility, making it an attractive starting point for further derivatization. Advanced techniques such as flow chemistry and automated synthesis have further streamlined the production process, enabling researchers to explore larger libraries of analogs efficiently.

In conclusion, Benzyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry due to its complex structure and versatile functionalization potential. Its applications in drug development span across various therapeutic areas, including neurology, antiviral therapy, and oncology. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play a pivotal role in the discovery of next-generation therapeutics.